Cas no 1790196-77-8 (2-(4-bromophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one)

• Product Name: 2-(4-bromophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one
• CAS No: 1790196-77-8
• MF: C₁₆H₂₀BrNOS
• MW: 354.305102348328
• CID: 5368365
• Update Time: 2025-06-03

2-(4-bromophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromophenyl)-1-[3-(methylthio)-8-azabicyclo[3.2.1]oct-8-yl]ethanone
• 2-(4-bromophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

• Inchi： 1S/C16H20BrNOS/c1-20-15-9-13-6-7-14(10-15)18(13)16(19)8-11-2-4-12(17)5-3-11/h2-5,13-15H,6-10H2,1H3
• InChI Key： RYMLIFDABRNOEW-UHFFFAOYSA-N
• SMILES： C(=O)(N1C2CCC1CC(SC)C2)CC1=CC=C(Br)C=C1

Experimental Properties

• Density: 1.42±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 503.3±50.0 °C(Predicted)
• pka: -0.96±0.40(Predicted)

Additional information on 2-(4-bromophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one

Introduction to 2-(4-bromophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS No. 1790196-77-8)

The compound 2-(4-bromophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one, identified by its CAS number 1790196-77-8, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of a bromophenyl moiety and a bicyclo[3.2.1]octan scaffold with an azabicyclo core introduces unique pharmacophoric features that make it a promising candidate for further investigation.

Recent studies have highlighted the importance of structural complexity in drug design, particularly in the quest to achieve higher binding affinity and selectivity towards biological targets. The bromo substituent on the phenyl ring enhances lipophilicity, which is often a critical factor in drug permeability across biological membranes. Concurrently, the methylsulfanyl group at the junction of the bicyclic system contributes to steric and electronic modulation, influencing the compound's interaction with biological receptors.

The bicyclo[3.2.1]octan scaffold, particularly when fused with an azabicyclo ring, has been increasingly explored for its ability to mimic natural product motifs while maintaining synthetic accessibility. This structural motif is known to impart rigidity and conformational stability, which can be advantageous in minimizing off-target effects. In particular, derivatives of this class have shown promise in modulating enzyme activity and receptor binding profiles.

In light of recent advancements in computational chemistry and high-throughput screening techniques, virtual docking studies have been instrumental in predicting the binding interactions of this compound with various biological targets. Preliminary simulations suggest that the bromophenyl and azabicyclo moieties may engage in critical hydrogen bonding and hydrophobic interactions with key residues in protein targets, such as kinases and G-protein coupled receptors (GPCRs). These interactions are pivotal for designing molecules with enhanced pharmacological efficacy.

The synthesis of this compound involves multi-step organic transformations, including ring-closing metathesis, nucleophilic substitution, and protection-deprotection strategies to establish the desired stereochemistry. The incorporation of the methylsulfanyl group necessitates careful control over reaction conditions to avoid unwanted side products. Advances in catalytic systems have enabled more efficient and selective transformations, reducing synthetic challenges and improving yields.

From a medicinal chemistry perspective, this compound exemplifies the synergy between structural innovation and biological evaluation. The combination of a bromophenyl group for lipophilicity modulation and an azabicyclo[bicyclo[3.2.1]octan]-derived core for conformational constraints offers a versatile platform for drug discovery. Ongoing research aims to explore analogues with modified substituents to optimize pharmacokinetic properties such as solubility, bioavailability, and metabolic stability.

Notably, recent publications have demonstrated the utility of similar scaffolds in treating neurological disorders by modulating neurotransmitter release or receptor activity. The structural features of this compound align well with these mechanisms, suggesting potential applications in conditions like depression or cognitive dysfunction where dysregulation of neurotransmitter systems is implicated.

The role of computational modeling in guiding experimental design cannot be overstated. By integrating data from molecular dynamics simulations with experimental data from enzyme assays or cell-based assays, researchers can refine hypotheses about mechanism-of-action rapidly. This iterative approach has accelerated the discovery pipeline for novel therapeutics.

Furthermore, green chemistry principles are being increasingly applied to improve synthetic methodologies for this class of compounds. The use of sustainable solvents, catalytic systems that minimize waste generation, and energy-efficient reaction conditions are critical considerations as pharmaceutical development moves toward greater environmental responsibility.

In conclusion,2-(4-bromophenyl)-1-[3-(methylsulfanyl)-8-azabicyclo[3.2.1]octan-8-yl]ethan-1-one (CAS No. 1790196-77-8) stands as a testament to the ingenuity inherent in modern drug discovery efforts. Its complex structure offers unique pharmacological potential while presenting challenges that require innovative synthetic solutions. As research progresses, this compound will continue to serve as a valuable tool for understanding disease mechanisms and developing next-generation therapeutics.